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Compound of Interest

Compound Name: Perfluoro-2-methylpentane

CAS No.: 355-04-4

Cat. No.: B1293502

Get Quote

This guide provides an in-depth exploration of Perfluoro-2-methylpentane, a significant

compound in the field of organofluorine chemistry. Tailored for researchers, scientists, and

professionals in drug development, this document delves into its historical context, discovery,

synthesis, physicochemical properties, and key applications. The narrative emphasizes the

scientific rationale behind its development and use, ensuring a thorough understanding of its

technical landscape.

Foreword: The Silent Workhorse of Fluorochemistry
Perfluoro-2-methylpentane, a fully fluorinated isomer of hexane, represents a class of

compounds that, while not always in the spotlight, form the backbone of numerous advanced

applications. Its unique combination of chemical inertness, thermal stability, and specific

physical properties has carved a niche for it in specialized industries. This guide aims to

illuminate the journey of this molecule, from the pioneering days of organofluorine chemistry to

its modern-day utility.
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Part 1: A Legacy of Innovation: The History and
Discovery of Perfluoro-2-methylpentane
The story of Perfluoro-2-methylpentane is intrinsically linked to the broader history of

organofluorine chemistry and the development of industrial-scale fluorination techniques. While

a singular "discovery" moment for this specific isomer is not prominently documented, its

emergence can be traced to the groundbreaking work on electrochemical fluorination (ECF).

The Dawn of an Era: The Simons Electrochemical
Fluorination (ECF) Process
Prior to the 1930s, the synthesis of perfluorinated organic compounds was a hazardous and

inefficient endeavor, often involving the direct and aggressive reaction with elemental fluorine.

[1] This landscape was dramatically altered by the pioneering work of Professor Joseph H.

Simons at Pennsylvania State University. In the late 1930s, Simons developed a novel method

known as electrochemical fluorination.[2][3] This process involves the electrolysis of an organic

compound dissolved in anhydrous hydrogen fluoride.[3] The Simons ECF process offered a

safer and more controlled method for replacing hydrogen atoms with fluorine atoms in an

organic molecule, paving the way for the large-scale production of a vast array of

fluorochemicals.[4]

The significance of Simons' work was not immediately published due to its strategic importance

during World War II, particularly its relevance to the production of uranium hexafluoride for the

Manhattan Project.[1][5]

The 3M Connection: From Laboratory Curiosity to
Industrial Reality
In 1945, the Minnesota Mining and Manufacturing Company, now known as 3M, recognized the

immense potential of Simons' technology and acquired the intellectual property.[6] This marked

the beginning of 3M's long and influential history in the fluorochemical industry.[7] The company

established a partnership with Professor Simons and began to scale up the ECF process.[4] In

1948, 3M patented this groundbreaking technique.[4]
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It was within this fertile environment of innovation and industrial scale-up that Perfluoro-2-
methylpentane was likely first synthesized and characterized. The Simons ECF process, when

applied to branched-chain alkanes like 2-methylpentane, would yield its perfluorinated

counterpart. While early research focused on more prominent compounds like PFOA, the

inherent nature of the ECF process would have produced a mixture of fluorinated products,

including isomers like Perfluoro-2-methylpentane. These "inert liquids," as they were

sometimes referred to at 3M, were initially explored for applications such as coolants.[8]

The timeline below illustrates the key milestones leading to the availability of Perfluoro-2-
methylpentane:
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Early Developments

Industrialization and Commercialization

Late 1930s: Joseph H. Simons develops the Electrochemical Fluorination (ECF) process at Penn State.

WWII: Simons' work is classified due to its application in the Manhattan Project.

Secrecy for
National Security

1945: 3M acquires the rights to the Simons ECF process.

Post-war
Technology Transfer

1948: 3M patents the Simons ECF process.

Securing
Intellectual Property

Post-1948: Large-scale production of various fluorochemicals, including perfluorinated alkanes like Perfluoro-2-methylpentane, commences at 3M.

Beginning of
Commercial Production
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Caption: Workflow of the Simons ECF process for Perfluoro-2-methylpentane synthesis.

Alternative Synthetic Routes
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While ECF is the dominant industrial method, other synthetic pathways exist, often starting

from partially fluorinated precursors. For instance, the synthesis of Perfluoro-2-methyl-2-

pentene from hexafluoropropylene is a known process, which can then be further fluorinated.

[9][10][11]

Part 3: Physicochemical Properties
Perfluoro-2-methylpentane is a clear, colorless, and odorless liquid. [2]Its fully fluorinated

structure imparts a unique set of properties that are central to its applications.

Property Value Source

Molecular Formula C₆F₁₄ [12][13][14]

Molecular Weight 338.04 g/mol [12][14]

CAS Number 355-04-4 [12][14]

Boiling Point 57 °C [2][15]

Melting Point -90 °C [2][15]

Density (at 25°C) 1.718 g/mL [2]

Vapor Pressure (at 25°C) ≈ 27 kPa [2]

Viscosity (kinematic) ≈ 0.42 mm²/s [2]

Refractive Index ≈ 1.2564 [2]

Solubility

Insoluble in water; Soluble in

some hydrocarbons and

chlorinated solvents.

[2]

These properties, particularly its chemical inertness, thermal stability, low surface tension, and

non-flammability, make it a valuable material in demanding environments. [13]

Part 4: Spectroscopic and Analytical Profile
The structural elucidation of Perfluoro-2-methylpentane relies on standard analytical

techniques.
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Mass Spectrometry: The electron ionization mass spectrum of Perfluoro-2-methylpentane
is characterized by a complex fragmentation pattern typical of perfluorinated alkanes. [12]*

NMR Spectroscopy: ¹⁹F NMR is a crucial tool for confirming the structure and purity of

Perfluoro-2-methylpentane, with distinct signals corresponding to the different fluorine

environments in the molecule. [16][17]

Part 5: Applications in Science and Industry
The unique properties of Perfluoro-2-methylpentane have led to its use in several specialized

applications.

Heat Transfer and Electronics Cooling
One of the primary applications of Perfluoro-2-methylpentane is as a heat transfer fluid,

particularly in the electronics industry. Its high thermal stability, low boiling point, and excellent

dielectric properties make it ideal for direct immersion cooling of sensitive electronic

components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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